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Compound of Interest

Compound Name: (R)-3-Methoxypyrrolidine

Cat. No.: B042184 Get Quote

(R)-3-Methoxypyrrolidine: A Technical Guide to
Safety and Handling
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known safety, hazards, and

precautionary measures for (R)-3-Methoxypyrrolidine. The information is intended to support

researchers, scientists, and professionals in drug development in the safe handling and use of

this compound. All quantitative data is summarized in structured tables for clarity, and relevant

experimental protocols are detailed.

Hazard Identification and Classification
(R)-3-Methoxypyrrolidine is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

associated with this compound are its flammability and its potential to cause harm to human

health.

GHS Hazard Summary
The following table summarizes the GHS classification for (R)-3-Methoxypyrrolidine, including

hazard pictograms, signal words, and hazard statements.
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GHS Pictograms Signal Word Hazard Statements

alt text

Danger or Warning

H225: Highly flammable liquid

and vapour.[1] H226:

Flammable liquid and vapor.[1]

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye

irritation.[1] H335: May cause

respiratory irritation.[1]

Hazard and Precautionary Statements
A detailed breakdown of the hazard (H) and precautionary (P) statements is provided below for

comprehensive risk assessment and management.

Table 1: GHS Hazard Statements for (R)-3-Methoxypyrrolidine

Code Statement

H225 Highly flammable liquid and vapour

H226 Flammable liquid and vapor[1]

H302 Harmful if swallowed[1]

H315 Causes skin irritation[1]

H319 Causes serious eye irritation[1]

H335 May cause respiratory irritation[1]

Table 2: GHS Precautionary Statements for (R)-3-Methoxypyrrolidine
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Category Code Statement

Prevention P210

Keep away from heat, hot

surfaces, sparks, open flames

and other ignition sources. No

smoking.[2][3]

P233
Keep container tightly closed.

[3]

P240
Ground/bond container and

receiving equipment.[3]

P241

Use explosion-proof

electrical/ventilating/lighting

equipment.[3]

P242 Use only non-sparking tools.[3]

P243
Take precautionary measures

against static discharge.[3]

P261
Avoid breathing mist or

vapours.[2][3]

P264
Wash skin thoroughly after

handling.[2][3]

P270
Do not eat, drink or smoke

when using this product.[3]

P271
Use only outdoors or in a well-

ventilated area.[2][3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[2]

Response P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell.[4]
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P302 + P352
IF ON SKIN: Wash with plenty

of water.[4]

P303 + P361+ P353

IF ON SKIN (or hair): Take off

immediately all contaminated

clothing. Rinse skin with water

[or shower].[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305 + P351+ P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P330 Rinse mouth.[4]

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362 + P364
Take off contaminated clothing

and wash it before reuse.

P370 + P378

In case of fire: Use dry sand,

dry chemical or alcohol-

resistant foam to extinguish.

Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.

P403 + P235
Store in a well-ventilated

place. Keep cool.

P405 Store locked up.[2]
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Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Experimental Protocols for Hazard Assessment
While specific experimental data for (R)-3-Methoxypyrrolidine is not publicly available, the

following are summaries of standard methodologies used to assess the hazards identified.

These protocols are based on internationally recognized guidelines.

Flammability Testing
The flammability of a liquid is determined by its flash point.

Methodology: Standard test methods for determining flash point include the Tag Closed-Cup

method (ASTM D56) and the Pensky-Martens Closed-Cup method (ASTM D93).[5][6] In

these tests, a sample of the liquid is placed in a cup and heated at a controlled rate.[5] An

ignition source is periodically passed over the cup, and the flash point is the lowest

temperature at which the vapors ignite.[5][6]

Skin Irritation Testing
Methodology: The potential for a substance to cause skin irritation is assessed using in vitro

methods as described in OECD Test Guideline 439.[7][8] This test utilizes a reconstructed

human epidermis (RhE) model, which mimics the properties of human skin.[9] The test

substance is applied to the surface of the RhE tissue.[9] After a specific exposure time, cell

viability is measured, typically using an MTT assay.[9] A significant reduction in cell viability

compared to a negative control indicates that the substance is an irritant.[9]

Eye Irritation Testing
Methodology: Acute eye irritation is evaluated following OECD Test Guideline 405.[10] This

guideline now emphasizes a weight-of-the-evidence approach, utilizing existing data and in

vitro methods to minimize animal testing.[10] If in vivo testing is deemed necessary, the

substance is applied to the eye of a single animal, and the effects on the cornea, iris, and

conjunctiva are observed and scored at specific intervals.[11]
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Logical Workflow for Chemical Safety Management
The following diagram illustrates the logical workflow for managing the safety of a chemical

substance like (R)-3-Methoxypyrrolidine, from initial hazard identification to the

implementation of control measures.

Hazard Assessment

Risk Characterization & Control

Precautionary Measures

Hazard Identification
(GHS Classification, SDS Review)

Exposure Assessment
(Route, Duration, Frequency)

Dose-Response Assessment
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Implementation of
Precautionary Measures

Engineering Controls
(Fume Hood, Ventilation)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Emergency Procedures
(Spill Kit, First Aid)
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Caption: Chemical Safety Management Workflow.

Recommendations for Safe Handling
Based on the identified hazards, the following practices are recommended for handling (R)-3-
Methoxypyrrolidine in a laboratory setting:

Engineering Controls: Always handle this compound in a well-ventilated area, preferably

within a chemical fume hood.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.[2]

Hand Protection: Wear appropriate chemical-resistant gloves.[3]

Skin and Body Protection: Wear a lab coat and, if necessary, additional protective clothing

to prevent skin contact.[2]

Hygiene Measures: Wash hands thoroughly after handling.[2] Do not eat, drink, or smoke in

areas where this chemical is handled or stored.[3]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

heat, sparks, and open flames.[2][3]

Spill and Emergency Procedures: Have a spill kit readily available. In case of a spill,

evacuate the area, eliminate all ignition sources, and absorb the spill with an inert material.

In case of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam.[3] In case of

exposure, follow the first aid measures outlined in the precautionary statements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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